5-(((6-Fluorobenzo[d]thiazol-2-yl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• IUPAC Name: 5-[[(6-fluoro-1,3-benzothiazol-2-yl)amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• InChI: InChI=1S/C14H11FN2O4S/c1-14(2)20-11(18)8(12(19)21-14)6-16-13-17-9-4-3-7(15)5-10(9)22-13/h3-6H,1-2H3,(H,16,17)
• InChI Key: JANNEPGZGYPBNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC(=O)C(=CNC2=NC3=C(S2)C=C(C=C3)F)C(=O)O1)C
• Molecular Formula: C14H11FN2O4S
• Molecular Weight: 322.31 g/mol
• CAS No.: 907178-52-3

Description

5-(((6-Fluorobenzo[d]thiazol-2-yl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C14H11FN2O4S and its molecular weight is 322.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is part of a broader category of chemicals studied for their synthesis and reactions. For example, research into related compounds like 5-[Amino(thiomethyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione explores their formation and chemical reactions, providing a foundation for understanding the chemical behavior and potential applications of such molecules in scientific research (Al-Sheikh et al., 2009).

Molecular Structure and Reactivity

Investigations into the structural and reactive properties of similar fluorinated compounds offer insights into how these molecules interact with other chemical entities. Studies on trifluoromethyl-substituted compounds, for instance, analyze their dihedral angles and interatomic distances, providing valuable information on the molecular architecture that could influence the reactivity and applications of 5-(((6-Fluorobenzo[d]thiazol-2-yl)amino)methylene)-2,2-dimethyl-1,3-dioxane-4,6-dione in various scientific fields (Li et al., 2005).

Potential Biological Activities

The compound's related analogs have been explored for their biological activities. For example, a series of substituted 5-(aminomethylene)thiazolidine-2,4-diones, aiming to integrate biologically active molecules with a thiazolidinedione ring, showed promising antibacterial activity. This suggests potential applications of this compound in developing antimicrobial agents (Mohanty et al., 2015).

Green Synthesis and Environmental Impact

Research into environmentally friendly synthesis methods for similar compounds, such as using lemon juice as a natural catalyst, highlights the growing interest in sustainable chemical production processes. Such studies not only provide a greener pathway for synthesizing fluorinated compounds but also open up avenues for the eco-friendly production of chemicals like this compound, with potential applications in various scientific and industrial fields (Sachdeva et al., 2013).

Mechanism of Action

Target of Action

Compounds with a similar thiazole ring structure have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with their targets and induce changes that result in their biological activities . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This chemical structure may play a role in its interaction with its targets.

Biochemical Pathways

Thiazole derivatives have been reported to affect various biochemical pathways related to their biological activities .

Pharmacokinetics

A compound with a similar structure, 6-fluorobenzo[d]thiazol-2-amine, has been reported to have high gastrointestinal absorption and is bbb permeant . It is also reported to be a CYP1A2 inhibitor .

Result of Action

Thiazole derivatives have been reported to exhibit various biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .